Cas no 2551116-58-4 (methyl 4-(chlorosulfonyl)pentanoate)

• Product Name: methyl 4-(chlorosulfonyl)pentanoate
• CAS No: 2551116-58-4
• MF: C₆H₁₁ClO₄S
• MW: 214.667140245438
• MDL: MFCD32874453
• CID: 5656532
• PubChem ID: 124124428
• Update Time: 2025-05-20

methyl 4-(chlorosulfonyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18300620
• EN300-27664330
• methyl 4-(chlorosulfonyl)pentanoate
• methyl 4-chlorosulfonylpentanoate
• 2551116-58-4
• COC(CCC(C)S(=O)(=O)Cl)=O

• MDL： MFCD32874453
• Inchi： 1S/C6H11ClO4S/c1-5(12(7,9)10)3-4-6(8)11-2/h5H,3-4H2,1-2H3
• InChI Key： XLKIOCYMMFKOEW-UHFFFAOYSA-N
• SMILES： ClS(C(C)CCC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 214.0066577g/mol
• Monoisotopic Mass: 214.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.8Ų

Additional information on methyl 4-(chlorosulfonyl)pentanoate

Methyl 4-(chlorosulfonyl)pentanoate (CAS No. 2551116-58-4): A Comprehensive Overview

Methyl 4-(chlorosulfonyl)pentanoate, identified by its CAS number 2551116-58-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in synthetic chemistry and drug development. The presence of both a chlorosulfonyl group and a methyl ester moiety makes it a versatile intermediate, facilitating various chemical transformations and functionalizations.

The molecular structure of methyl 4-(chlorosulfonyl)pentanoate consists of a pentanoic acid backbone with a chlorosulfonyl substituent at the fourth carbon position and a methyl ester group at the terminal carbon. This configuration imparts distinct reactivity, making it a valuable building block for the synthesis of more complex molecules. The compound's solubility profile and stability under various conditions further enhance its utility in laboratory settings.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing sulfonyl groups due to their broad spectrum of biological activities. The chlorosulfonyl moiety, in particular, is known for its ability to participate in nucleophilic substitution reactions, enabling the introduction of diverse functional groups into the molecular framework. This property has been exploited in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of methyl 4-(chlorosulfonyl)pentanoate is its role as a precursor in the synthesis of sulfonamides, which are widely used in medicine for their antimicrobial and anti-inflammatory properties. Researchers have leveraged this compound to develop new sulfonamide derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in generating sulfonamides with improved binding affinity to biological targets, thereby increasing their therapeutic efficacy.

The compound's reactivity also makes it a valuable tool in material science applications. Its ability to undergo cross-coupling reactions has been utilized in the preparation of advanced polymers and coatings. These materials exhibit improved durability and functionality, making them suitable for use in high-performance industrial applications. The versatility of methyl 4-(chlorosulfonyl)pentanoate underscores its importance as a chemical intermediate across multiple disciplines.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or vinyl groups at specific positions within the molecular structure. This flexibility has opened new avenues for drug discovery and material innovation. Researchers are exploring its use in generating libraries of novel compounds for high-throughput screening, aiming to identify lead candidates for further development.

The safety profile of methyl 4-(chlorosulfonyl)pentanoate is another critical consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Its stability under storage conditions and compatibility with common solvents make it a convenient choice for researchers working in organic synthesis.

In conclusion, methyl 4-(chlorosulfonyl)pentanoate (CAS No. 2551116-58-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers seeking to develop novel molecules with tailored properties. As synthetic chemistry continues to evolve, the role of this compound is expected to grow, contributing to advancements across multiple scientific domains.